1-(7H-purin-6-yl)pyrrolidine-3,4-diol

• IUPAC Name: 1-(7H-purin-6-yl)pyrrolidine-3,4-diol
• InChI: InChI=1S/C9H11N5O2/c15-5-1-14(2-6(5)16)9-7-8(11-3-10-7)12-4-13-9/h3-6,15-16H,1-2H2,(H,10,11,12,13)
• InChI Key: CJLBMKVJAMEROU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C2=NC=NC3=C2NC=N3)O)O
• Molecular Formula: C9H11N5O2
• Molecular Weight: 221.22 g/mol

Description

1-(7H-Purin-6-yl)pyrrolidine-3,4-diol is a synthetic pyrrolidine derivative featuring a purine moiety attached to a pyrrolidine-3,4-diol scaffold. This compound is structurally analogous to α-mannosidase inhibitors such as swainsonine but incorporates a purine base, which may enhance interactions with enzymes involved in glycosylation pathways .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pyrrolidine-3,4-diol Derivatives

Compound Name	Key Structural Features	Solubility Profile	α-Mannosidase Inhibition	Toxicity/Cell Selectivity
1-(7H-Purin-6-yl)pyrrolidine-3,4-diol	Purine substituent, pyrrolidine-3,4-diol	Moderate (polar solvents)	Data pending	Unknown (preclinical stage)
Swainsonine	Indolizidine alkaloid	High (polar)	Strong (non-selective)	High (lysosomal toxicity)
(2R,3R,4S)-2-(Aminomethyl)pyrrolidine-3,4-diol 4-bromobenzoate	Lipophilic ester, pyrrolidine-3,4-diol	Low (enhanced cell uptake)	Selective (jack bean α-mannosidase)	Low (selective cancer cell inhibition)
(2R,3R,4R)-2-(Aminomethyl)-1-(quinolin-3-yl)pyrrolidine-3,4-diol	Quinoline substituent, pyrrolidine-3,4-diol	Moderate (polar/non-polar)	Not reported	Not evaluated
2,5-Bis(hydroxymethyl)pyrrolidine-3,4-diol	Two hydroxymethyl groups	High (water)	Not applicable	Low (biocompatible)

Key Findings and Differentiation

Enzyme Inhibition and Selectivity

• Swainsonine: A natural α-mannosidase inhibitor with broad activity but significant toxicity due to co-inhibition of lysosomal enzymes.
• 4-Bromobenzoate Derivative: Demonstrates selectivity for jack bean α-mannosidase (IC₅₀ < 1 µM) and inhibits glioblastoma cells (IC₅₀ = 10 µM) with minimal impact on healthy fibroblasts. Lipophilic esters enhance membrane permeability .
• However, inhibitory data remain unpublished.

Solubility and Drug Delivery

• Hydroxymethyl Derivatives (e.g., 2,5-bis(hydroxymethyl)pyrrolidine-3,4-diol): Exhibit exceptional water solubility due to multiple hydroxyl groups, advantageous for intravenous formulations .
• Quinoline and Purine Derivatives: Moderate solubility in polar solvents but improved binding to hydrophobic enzyme pockets. The quinoline variant () may exhibit fluorescence, enabling tracking in biological systems .
• Lipophilic Esters: Reduced solubility in water but increased cellular uptake, as seen in the 4-bromobenzoate derivative’s efficacy against melanoma .

Toxicity and Selectivity

• Swainsonine’s toxicity stems from lysosomal inhibition, leading to storage disorders. Synthetic derivatives like the 4-bromobenzoate ester show preferential toxicity toward cancer cells (e.g., 50% inhibition of melanoma at 20 µM vs. >100 µM for fibroblasts) .
• Hydroxymethyl derivatives () are biocompatible, suggesting utility in drug delivery systems without cytotoxicity .